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Compound of Interest

Compound Name: 5-Methylcytosine-d4

Cat. No.: B12388214 Get Quote

An In-depth Technical Guide to 5-Methylcytosine-d4: Chemical Properties and Stability

Introduction
5-Methylcytosine (5-mC) is a critical epigenetic modification of DNA, playing a pivotal role in

regulating gene expression, genomic imprinting, and cellular differentiation.[1][2] Its deuterated

isotopologue, 5-Methylcytosine-d4 (5-mC-d4), is an indispensable tool in biomedical research,

particularly in quantitative mass spectrometry-based studies. The incorporation of stable heavy

isotopes allows 5-mC-d4 to be used as an internal standard for the precise and accurate

measurement of endogenous 5-mC levels in biological samples. This guide provides a

comprehensive overview of the chemical properties, stability, and applications of 5-
Methylcytosine-d4 for researchers, scientists, and drug development professionals.

Chemical Properties
5-Methylcytosine-d4 is the deuterium-labeled form of 5-Methylcytosine.[3] The primary

difference is the substitution of four hydrogen atoms with deuterium, three on the methyl group

and one on the amine group, leading to an increased molecular weight which is essential for its

use in mass spectrometry. The fundamental chemical properties are summarized below.

Table 1: Chemical and Physical Properties of 5-Methylcytosine and 5-Methylcytosine-d4
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Property 5-Methylcytosine
5-Methylcytosine-
d4

Data Source

IUPAC Name
6-amino-5-methyl-1H-

pyrimidin-2-one

6-(amino-d1)-5-

(methyl-d3)-1H-

pyrimidin-2-one

[4] (Inferred for d4)

CAS Number 554-01-8 1219795-15-9 [3]

Molecular Formula C₅H₇N₃O C₅H₃D₄N₃O (Inferred for d4)

Molecular Weight 125.13 g/mol 129.15 g/mol (Calculated for d4)

Melting Point 270 °C Not available

Solubility 34.5 mg/mL in water

Not available

(expected to be

similar to 5-mC)

Appearance
Crystalline

solid/prisms
Solid

Note: Experimental data for the deuterated form (d4) is limited. Properties such as melting point

and solubility are expected to be very similar to the non-deuterated compound.

Stability and Storage
Proper handling and storage are crucial to maintain the integrity of 5-Methylcytosine-d4.

Storage Conditions
For long-term stability, 5-Methylcytosine-d4 should be stored under controlled conditions.

Stock Solutions: Store at -80°C for up to 6 months or at -20°C for up to 1 month.

Solid Form: Keep containers tightly closed in a dry, cool, and well-ventilated place.

It is important to avoid repeated freeze-thaw cycles of solutions. If using an aqueous stock

solution, it should be diluted to the working concentration and sterilized by filtration (e.g., with a

0.22 µm filter) before use.
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Chemical Stability and Degradation
The stability of 5-Methylcytosine is intrinsically linked to its biological functions and potential for

degradation. The deuterated form is expected to follow the same degradation pathways.

Oxidative Demethylation: In biological systems, 5-mC is not a permanent mark. It can be

actively demethylated through a series of oxidation steps catalyzed by the Ten-eleven

translocation (TET) family of enzymes. This process converts 5-mC sequentially into 5-

hydroxymethylcytosine (5-hmC), 5-formylcytosine (5-fC), and 5-carboxylcytosine (5-caC).

These oxidized forms are then recognized and excised by enzymes like thymine DNA

glycosylase (TDG) as part of the base excision repair (BER) pathway, ultimately replacing

the modified cytosine with an unmodified one.

Photochemical Degradation: Exposure to ultraviolet (UV) light can induce chemical changes

in 5-mC. This includes deamination to form thymine and oxidation of the methyl group to

generate 5-(hydroxymethyl)cytosine.

Hydrolytic Deamination: 5-mC can undergo spontaneous hydrolytic deamination to form

thymine, a common transition mutation in many cancers.

Biological Pathways and Experimental Workflows
Active DNA Demethylation Pathway
The primary biological pathway involving 5-methylcytosine is its role in the epigenetic cycle of

DNA methylation and demethylation. The TET-mediated oxidation pathway is a key process for

active DNA demethylation in mammals.
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TET-Mediated Oxidation

5-Methylcytosine (5mC)

5-Hydroxymethylcytosine (5hmC)

Oxidation

5-Formylcytosine (5fC)

Oxidation

5-Carboxylcytosine (5caC)

Oxidation

Base Excision Repair (BER)

Excision

Excision

Cytosine (C)

Repair

TET Enzymes TET Enzymes TET Enzymes TDG

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Sample (e.g., Tissue, Urine)

Genomic DNA Extraction

Enzymatic/Acidic Hydrolysis to Nucleosides/Bases

Spike with 5-Methylcytosine-d4 Internal Standard

LC Separation (e.g., HILIC)

Tandem Mass Spectrometry (MS/MS) Detection

Quantification
(Ratio of endogenous 5-mC to 5-mC-d4)

Report 5-mC Levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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